Cas no 1696696-89-5 (2-(4-chloro-2-methylphenyl)-2-acetamidoacetic acid)

• Product Name: 2-(4-chloro-2-methylphenyl)-2-acetamidoacetic acid
• CAS No: 1696696-89-5
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 6570057
• PubChem ID: 108385504
• Update Time: 2025-05-26

2-(4-chloro-2-methylphenyl)-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylphenyl)-2-acetamidoacetic acid
• 1696696-89-5
• EN300-11359335

• Inchi： 1S/C11H12ClNO3/c1-6-5-8(12)3-4-9(6)10(11(15)16)13-7(2)14/h3-5,10H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： XDNYYXFKYKUELW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(4-chloro-2-methylphenyl)-2-acetamidoacetic acid

2-(4-Chloro-2-Methylphenyl)-2-Acetamidoacetic Acid: A Comprehensive Overview

2-(4-Chloro-2-Methylphenyl)-2-Acetamidoacetic Acid, also known by its CAS number 1696696-89-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenyl ring substituted with chlorine and methyl groups, attached to an acetamidoacetic acid moiety, which introduces both hydrophilic and hydrophobic characteristics. These features make it a versatile candidate for various chemical and biological studies.

The synthesis of 2-(4-Chloro-2-Methylphenyl)-2-Acetamidoacetic Acid involves a multi-step process that typically begins with the preparation of the phenyl derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the production process. These developments underscore the compound's importance in both academic and industrial settings.

In terms of applications, 2-(4-Chloro-2-Methylphenyl)-2-Acetamidoacetic Acid has shown promise in the pharmaceutical industry. Its structure allows for potential interactions with various biological targets, making it a candidate for drug design. For instance, studies have indicated that this compound may exhibit anti-inflammatory or antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, its ability to form stable complexes with metal ions has led to investigations in the field of coordination chemistry.

Recent research has focused on the pharmacokinetics and bioavailability of 1696696-89-5. Understanding how this compound behaves within biological systems is crucial for its potential use as a drug. Studies have employed advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) to elucidate its metabolic pathways. These findings have provided valuable insights into optimizing its delivery mechanisms and improving efficacy.

The environmental impact of 1696696-89-5 is another area of active research. Assessments of its biodegradability and toxicity have been conducted to ensure sustainable use. Results indicate that under certain conditions, the compound can degrade effectively, reducing concerns about long-term environmental persistence.

In conclusion, 1696696-89-5, or 2-(4-Chloro-2-Methylphenyl)-2-Acetamidoacetic Acid, represents a valuable compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors.